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Compound of Interest

Compound Name: 5-BrdUTP sodium salt

Cat. No.: B15587784

Proper management of 5-bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) sodium salt is
essential for laboratory safety and environmental protection. As a halogenated nucleotide, this
compound requires specific handling and disposal procedures. The following guide provides
essential safety information and procedural steps for researchers and laboratory personnel.

Disclaimer: This guide is intended for informational purposes. Always consult your institution's
Environmental Health and Safety (EHS) department and adhere to all local, state, and federal
regulations for chemical waste disposal.

Immediate Safety and Handling Precautions

Before handling 5-BrdUTP sodium salt, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: For operations that may generate dust, a P2 (EN 143) respirator
cartridge is recommended[1].

In case of accidental release, absorb the spill with an inert, dry material, place it in a suitable
container for disposal, and ventilate the area[2].
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Step-by-Step Disposal Procedure for 5-BrdUTP
Sodium Salt

Given its classification as a halogenated organic compound, 5-BrdUTP sodium salt waste
must not be disposed of down the drain[2]. It should be segregated and managed as
hazardous waste[2][3][4].

e Segregation:

o Collect all waste containing 5-BrdUTP sodium salt separately from non-halogenated
waste[3][4]. This includes pure compound, contaminated solutions, and disposable
materials like gloves and weighing boats.

o Do not mix with incompatible materials such as strong acids, bases, or oxidizing agents|[2].
» Containerization:

o Use a designated, compatible, and clearly labeled hazardous waste container.
Polyethylene containers are often recommended for halogenated solvent waste[2].

o The container must have a secure, threaded cap to prevent spills and the escape of
vapors[4].

o Keep the waste container closed at all times, except when adding waste[4].
e Labeling:
o Label the waste container clearly with the words "Hazardous Waste"[5].

o Identify the contents fully, writing out "5-BrdUTP sodium salt" or "Waste Halogenated
Organics". Avoid using abbreviations or chemical formulas[4].

o Maintain a list of all chemicals in the container if it is used for mixed halogenated waste[4].

» Storage and Pickup:
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o Store the sealed waste container in a designated, well-ventilated area, away from general
lab traffic.

o Follow your institution's procedures for hazardous waste pickup. Contact your EHS office
to schedule a collection.

Quantitative and Chemical Data

The following table summarizes key quantitative data for 5-BrdUTP sodium salt.

Property Value

Storage Temperature -20°C[1][6]

Purity =>90% or 97% depending on the supplier[1][7]
Solubility in Water 50 mg/mL[1]

Molecular Formula CoH14BrN2014Ps - xNa

Molecular Weight 547.04 g/mol (varies with sodium content)[1][6]
Appearance Powder[1]

Experimental Workflow: Apoptosis Detection via
TUNEL Assay

5-BrdUTP is a key reagent in the TUNEL (TdT-mediated dUTP Nick End Labeling) assay, which
is used to detect DNA fragmentation, a hallmark of apoptosis. The workflow below illustrates
the main steps of this process.
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Sample Preparation

Induce Apoptosis in Cells
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Caption: Workflow of a TUNEL assay using 5-BrdUTP for apoptosis detection.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15587784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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